Cas no 10356-99-7 (D-Glucose,2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate))

• Product Name: D-Glucose,2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate)
• CAS No: 10356-99-7
• MF: C₈H₁₅NO₉S
• MW: 301.271002054214
• CID: 194053
• Update Time: 2024-01-26

D-Glucose,2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• D-Glucose,2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate)
• [(2R,3S,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxohexyl] hydrogen sulfate
• 2-(acetylamino)-2-deoxy-6-O-sulfo-beta-D-glucopyranose
• 2-(acetylamino)-2-deoxy-6-O-sulfo-D-glucose
• N-Acetylglucosamine 6-sulfate
• N-acetyl-beta-D-glucosamine 6-sulfate
• D-Glucose, 2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate)

• Inchi： 1S/C8H15NO9S/c1-4(11)9-5(2-10)7(13)8(14)6(12)3-18-19(15,16)17/h2,5-8,12-14H,3H2,1H3,(H,9,11)(H,15,16,17)/t5-,6+,7+,8+/m0/s1
• InChI Key： NHZWETQZLORZIR-LXGUWJNJSA-N
• SMILES： O=C[C@H](NC(C)=O)[C@H]([C@@H]([C@@H](COS(O)(=O)=O)O)O)O

Computed Properties

• Exact Mass: 301.04675
• Monoisotopic Mass: 301.046752
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 179

Experimental Properties

• Density: 1.648
• Melting Point: 120 °C (decomp)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.601
• PSA: 162.62
• pka: -3.62±0.18(Predicted)